2-(1-Benzylpiperidin-4-yl)-2,3-dihydro-4H-thiochromen-4-one
Overview
Description
The compound is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Synthesis Analysis
While specific synthesis information for this compound was not found, a related compound, 2-((1-benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-2,3-dihydroinden 1-one hydrochloride, was synthesized via catalytic hydrogenation in a batch-slurry reactor .
Scientific Research Applications
Synthesis and Catalytic Applications
Imidazolyl Derivatives Synthesis : The research by Cozzi and Pillan (1988) explored the synthesis of imidazolyl derivatives from 3-bromo-4H-1-benzothiopyran-4-ones. This includes the potential for creating 2-(1H-imidazol-1-yl)-4H-1-benzothiopyran-4-ones and related compounds, providing a foundation for further chemical transformations relevant to 2-(1-Benzylpiperidin-4-yl)-2,3-dihydro-4H-thiochromen-4-one (Cozzi & Pillan, 1988).
Green Synthesis of Thiopyrano Derivatives : Majumdar, Taher, and Ponra (2010) discussed the green synthesis of benzopyran-annulated thiopyrano derivatives through a domino Knoevenagel-hetero-Diels-Alder reaction, which is relevant to the synthesis pathways of thiochromen derivatives like this compound (Majumdar, Taher, & Ponra, 2010).
Catalytic Hydrogenation : Samardžić and Zrnčević (2012) studied the catalytic hydrogenation process for the synthesis of similar compounds, highlighting catalyst screening and optimal reaction conditions. Their findings can provide insights into efficient production methods for related compounds (Samardžić & Zrnčević, 2012).
Chemical Transformations and Ring Closure Reactions
Carbanion-Induced Base-Catalyzed Synthesis : The study by Ram, Srivastava, and Saxena (2001) on the one-pot synthesis of various heterocycles, including isothiochromenes, might offer insights into the chemical transformations of thiochromen derivatives. This knowledge could be applied to the structural manipulation of this compound (Ram, Srivastava, & Saxena, 2001).
Domino Reactions for Thiochromen Derivatives : Yang et al. (2012) described domino reactions leading to thiochromen-4-one derivatives, which are structurally related to the chemical . Understanding these reactions can aid in developing new synthesis methods for this compound (Yang et al., 2012).
Future Directions
While specific future directions for this compound were not found, piperidine derivatives represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
2-(1-benzylpiperidin-4-yl)-2,3-dihydrothiochromen-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NOS/c23-19-14-21(24-20-9-5-4-8-18(19)20)17-10-12-22(13-11-17)15-16-6-2-1-3-7-16/h1-9,17,21H,10-15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWMHOCDNGHEUMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2CC(=O)C3=CC=CC=C3S2)CC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.